Cas no 1008361-77-0 (3-Bromo-6-iodo-2-methylpyridine)

• Product Name: 3-Bromo-6-iodo-2-methylpyridine
• CAS No: 1008361-77-0
• MF: C₆H₅BrIN
• MW: 297.91907286644
• MDL: MFCD11227150
• CID: 820058
• PubChem ID: 53302023
• Update Time: 2025-07-19

3-Bromo-6-iodo-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-6-iodo-2-methylpyridine
• I02-2032
• SCHEMBL1767254
• FT-0719490
• MFCD11227150
• Pyridine, 3-bromo-6-iodo-2-methyl-
• 3-Bromo-6-iodo-2-methyl-pyridine
• CS-0194418
• I11220
• DTXSID30693282
• MB09866
• NCGLRIMMNYDKIO-UHFFFAOYSA-N
• 1008361-77-0
• AKOS015891912
• SY260018
• DB-058501

• MDL： MFCD11227150
• Inchi： 1S/C6H5BrIN/c1-4-5(7)2-3-6(8)9-4/h2-3H,1H3
• InChI Key： NCGLRIMMNYDKIO-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C(C)=N1)Br

Computed Properties

• Exact Mass: 296.86500
• Monoisotopic Mass: 296.86501g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 99.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• Density: 2.171
• Boiling Point: 264 ºC
• Flash Point: 114 ºC
• PSA: 12.89000
• LogP: 2.75710

Additional information on 3-Bromo-6-iodo-2-methylpyridine

Introduction to 3-Bromo-6-iodo-2-methylpyridine (CAS No. 1008361-77-0)

3-Bromo-6-iodo-2-methylpyridine (CAS No. 1008361-77-0) is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis, medicinal chemistry, and materials science. This compound, characterized by its unique bromo, iodo, and methyl substituents on a pyridine ring, offers a range of functional groups that can be exploited for various applications. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, and potential applications of 3-Bromo-6-iodo-2-methylpyridine.

Chemical Properties

3-Bromo-6-iodo-2-methylpyridine is a solid compound with a molecular formula of C₇H₅BrIN. Its molecular weight is approximately 294.92 g/mol. The compound exhibits excellent solubility in common organic solvents such as dichloromethane, acetonitrile, and dimethylformamide (DMF). The presence of the bromo and iodo substituents on the pyridine ring imparts unique reactivity and stability to the molecule, making it an attractive starting material for various synthetic transformations.

The pyridine ring in 3-Bromo-6-iodo-2-methylpyridine is electron-withdrawing due to the presence of the nitrogen atom, which can influence the reactivity of the substituents. The bromo and iodo groups are both excellent leaving groups, making them suitable for nucleophilic substitution reactions. Additionally, the methyl group at the 2-position provides steric hindrance and can affect the regioselectivity of reactions involving this compound.

Synthesis Methods

The synthesis of 3-Bromo-6-iodo-2-methylpyridine has been extensively studied in the literature. One common method involves the sequential halogenation of 2-methylpyridine. The process typically begins with the bromination of 2-methylpyridine using a brominating agent such as N-bromosuccinimide (NBS) or bromine in an appropriate solvent like acetic acid or dichloromethane. The resulting 3-bromo-2-methylpyridine is then subjected to iodination using an iodinating agent like iodine monochloride (ICl) or sodium iodide (NaI) in acetonitrile or DMF.

An alternative approach involves the direct synthesis from 3-bromopyridine through a series of functional group manipulations. For instance, 3-bromopyridine can be methylated at the 2-position using a methylating agent such as methyl iodide in the presence of a base like potassium carbonate (K₂CO₃). The resulting 3-bromo-2-methylpyridine can then be iodinated as described above.

Potential Applications

3-Bromo-6-iodo-2-methylpyridine has found applications in various fields due to its unique chemical properties and reactivity. In medicinal chemistry, this compound serves as an important building block for the synthesis of biologically active molecules. For example, it can be used as a starting material for the preparation of pyridyl-containing drugs with potential therapeutic applications in areas such as oncology and neurology.

In materials science, 3-Bromo-6-iodo-2-methylpyridine has been explored for its use in the development of functional materials such as organic semiconductors and luminescent materials. The presence of halogen substituents on the pyridine ring can influence electronic properties and enhance performance in these applications.

Recent Research Developments

The versatility of 3-Bromo-6-iodo-2-methylpyridine has led to several recent research advancements. A study published in the Journal of Medicinal Chemistry highlighted the use of this compound in the synthesis of novel antitumor agents. The researchers demonstrated that derivatives of 3-Bromo-6-iodo-2-methylpyridine exhibited potent cytotoxic activity against various cancer cell lines, suggesting their potential as lead compounds for drug development.

In another study published in Advanced Materials, researchers investigated the use of 3-Bromo-6-iodo-2-methylpyridine-based polymers in organic photovoltaic devices. The results showed that these polymers exhibited high charge carrier mobility and improved photovoltaic performance compared to traditional materials.

Safety Considerations

Safety is a critical aspect when handling any chemical compound. While specific safety data sheets (SDS) should always be consulted for detailed information, it is generally advisable to handle 3-Bromo-6-iodo-2-methylpyridine with appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats. Proper ventilation should also be ensured when working with this compound to minimize exposure to vapors.

In conclusion, 3-Bromo-6-iodo-2-methylpyridine (CAS No. 1008361-77-0) is a valuable compound with diverse applications in chemical synthesis, medicinal chemistry, and materials science. Its unique chemical properties and reactivity make it an attractive starting material for various synthetic transformations and functional material development. Ongoing research continues to uncover new potential uses for this versatile compound.